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Compound of Interest

Compound Name:

5-Bromo-3-

(trifluoromethyl)pyridine-2-

carboxylic acid

Cat. No.: B596314 Get Quote

CAS Number: 1211580-84-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-3-
(trifluoromethyl)pyridine-2-carboxylic acid, a key building block in medicinal chemistry and

agrochemical synthesis.

Chemical Properties and Data
5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid, with the CAS number 1211580-84-5,

is a halogenated pyridine derivative. Its structural formula is C₇H₃BrF₃NO₂.[1] This compound

is of significant interest to researchers due to the presence of a trifluoromethyl group, which

can enhance metabolic stability and binding affinity of target molecules.
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Property Value Source

CAS Number 1211580-84-5 [1][2]

Molecular Formula C₇H₃BrF₃NO₂ [1]

Molecular Weight 270.01 g/mol [2]

IUPAC Name
5-bromo-3-

(trifluoromethyl)picolinic acid
[2]

Predicted pKa 2.46 ± 0.36 [1]

Purity Typically ≥95% [2]

Synthesis and Reaction Mechanisms
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-3-
(trifluoromethyl)pyridine-2-carboxylic acid is not readily available in public literature, a

general understanding can be derived from the synthesis of similar trifluoromethylpyridine

derivatives. The synthesis of such compounds often involves multi-step reactions.

A plausible synthetic approach could be conceptualized based on a patented method for a

structurally related compound, 5-bromo-2-methyl-3-(trifluoromethyl)pyridine. This suggests that

a multi-step synthesis involving the introduction of the trifluoromethyl group, followed by

bromination and subsequent modification of other substituents on the pyridine ring, is a likely

pathway.

A review of the synthesis of trifluoromethylpyridines indicates that common strategies include:

Chlorine/fluorine exchange using a trichloromethylpyridine precursor.

Cyclocondensation reactions with a trifluoromethyl-containing building block.

Direct trifluoromethylation of a pre-functionalized pyridine ring.

A potential, though unverified, synthetic workflow for obtaining the target molecule is outlined

below. This is a hypothetical pathway and would require experimental validation.
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Starting Pyridine Derivative

Introduction of Trifluoromethyl Group

Trifluoromethylation

Bromination of Pyridine Ring

Electrophilic Bromination

Carboxylation at C2 Position

e.g., Grignard reaction followed by CO2

Final Product:
5-Bromo-3-(trifluoromethyl)
pyridine-2-carboxylic acid

Work-up/Purification
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Cell Nucleus

Growth Factor Receptor RAS RAF MEK ERK Transcription Factors Gene Expression Cell Proliferation

Derivative of
5-Bromo-3-(trifluoromethyl)
pyridine-2-carboxylic acid
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Combine Reactants:
- 5-Bromo-3-(trifluoromethyl)

pyridine-2-carboxylic acid
- Arylboronic acid

- Base

Inert Atmosphere

Add Solvent and Catalyst

Heat and Stir

Reaction Monitoring

Work-up and Extraction

Reaction Complete

Purification

Final Biaryl Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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